Butyl caprylate
Butyl caprylate
Butyl octanoate is an octanoate ester obtained by the formal condensation of the carboxy group of octanoic acid with the hydroxy group of butanol. It has a role as a metabolite. It derives from a butan-1-ol.
Brand Name:
Vulcanchem
CAS No.:
589-75-3
VCID:
VC0146159
InChI:
InChI=1S/C12H24O2/c1-3-5-7-8-9-10-12(13)14-11-6-4-2/h3-11H2,1-2H3
SMILES:
CCCCCCCC(=O)OCCCC
Molecular Formula:
C12H24O2
Molecular Weight:
200.32 g/mol
Butyl caprylate
CAS No.: 589-75-3
Reference Standards
VCID: VC0146159
Molecular Formula: C12H24O2
Molecular Weight: 200.32 g/mol
| CAS No. | 589-75-3 |
|---|---|
| Product Name | Butyl caprylate |
| Molecular Formula | C12H24O2 |
| Molecular Weight | 200.32 g/mol |
| IUPAC Name | butyl octanoate |
| Standard InChI | InChI=1S/C12H24O2/c1-3-5-7-8-9-10-12(13)14-11-6-4-2/h3-11H2,1-2H3 |
| Standard InChIKey | PSXNDMJWRZYVTM-UHFFFAOYSA-N |
| SMILES | CCCCCCCC(=O)OCCCC |
| Canonical SMILES | CCCCCCCC(=O)OCCCC |
| Boiling Point | 240.5 °C |
| Melting Point | -42.9 °C |
| Description | Butyl octanoate is an octanoate ester obtained by the formal condensation of the carboxy group of octanoic acid with the hydroxy group of butanol. It has a role as a metabolite. It derives from a butan-1-ol. |
| Synonyms | utyl caproate butyl caprylate |
| PubChem Compound | 11517 |
| Last Modified | Nov 11 2021 |
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